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Compound of Interest

Compound Name: 5-Methoxyflavanone

Cat. No.: B1149988 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Methoxyflavones, a subclass of flavonoids characterized by the presence of one or more

methoxy groups on the flavone backbone, are of significant interest in pharmaceutical research

and drug development due to their diverse biological activities.[1][2] Accurate and precise

quantification of these compounds in various matrices, such as plant extracts and

pharmaceutical formulations, is crucial for quality control, pharmacokinetic studies, and

ensuring therapeutic efficacy. This application note details a robust High-Performance Liquid

Chromatography with Diode-Array Detection (HPLC-DAD) method for the quantitative analysis

of 5-methoxyflavones.

Experimental Protocols
This section provides a comprehensive protocol for the quantification of 5-methoxyflavones,

based on established and validated methods.[1][2]

Instrumentation and Materials
HPLC System: An Agilent 1260 Infinity II HPLC system or equivalent, equipped with a

quaternary pump, autosampler, column compartment, and a Diode Array Detector (DAD).[2]
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Chromatographic Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle

size) is recommended.[2]

Software: OpenLab CDS or equivalent chromatography data acquisition and processing

software.

Analytical Balance: Capable of weighing to 0.01 mg.

Volumetric Glassware: Class A flasks and pipettes.

Syringe Filters: 0.45 µm PTFE or nylon.

Solvents: HPLC grade methanol, acetonitrile, and purified water (18.2 MΩ·cm).

Reagents: Acetic acid or formic acid (analytical grade).

Standards: Reference standards of the 5-methoxyflavones of interest (purity ≥98%).

Preparation of Solutions
Mobile Phase Preparation: A common mobile phase consists of a mixture of methanol and

water, often with a small percentage of acid to improve peak shape. For example, a gradient

of methanol and 0.1% v/v aqueous acetic acid can be used.[1][2] All mobile phase

components should be filtered through a 0.45 µm membrane filter and degassed prior to use.

[2]

Standard Stock Solution (e.g., 1000 µg/mL): Accurately weigh approximately 10 mg of the 5-

methoxyflavone reference standard and dissolve it in 10 mL of methanol in a volumetric

flask.[2]

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to obtain concentrations ranging from approximately 1

µg/mL to 100 µg/mL.[2] These will be used to construct the calibration curve.

Sample Preparation
The appropriate sample preparation method will depend on the matrix.
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Solid Samples (e.g., plant material, powders):

Accurately weigh a representative amount of the homogenized sample.

Extract the 5-methoxyflavones using a suitable solvent such as methanol, employing

techniques like sonication or Soxhlet extraction.[2]

Filter the extract through a 0.45 µm syringe filter into an HPLC vial.

Dilute the filtered extract with the mobile phase if necessary to ensure the analyte

concentration falls within the calibration range.[2]

Liquid Samples (e.g., extracts, formulations):

Filter the liquid sample through a 0.45 µm syringe filter into an HPLC vial.[2]

Dilute the sample with the mobile phase as needed to be within the calibration range.

Chromatographic Conditions
The following are typical HPLC conditions that can be adapted for specific 5-methoxyflavones.

Parameter Condition

Column
C18 Reversed-Phase (4.6 x 250 mm, 5 µm)[1]

[2]

Mobile Phase A: 0.1% Acetic Acid in Water, B: Methanol[1]

Gradient 5% to 100% B over 30 minutes[1]

Flow Rate 1.0 mL/min[1]

Column Temperature 35-40 °C[1]

Injection Volume 10-20 µL

Detection Wavelength
254 nm (or wavelength of maximum absorbance

for the specific analyte)[1]
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Method Validation
For quantitative analysis, the HPLC-DAD method should be validated according to ICH

guidelines or internal SOPs. Key validation parameters include:

Specificity: The ability to accurately measure the analyte in the presence of other

components. This is confirmed by the absence of interfering peaks at the retention time of

the analyte in a blank sample.[2]

Linearity: Assessed by analyzing a series of at least five concentrations across the desired

range to demonstrate a proportional relationship between detector response and analyte

concentration.[2]

Accuracy: The closeness of the measured value to the true value, often determined by spike-

recovery experiments.[2]

Precision: The degree of agreement among individual test results when the method is

applied repeatedly to multiple samplings of a homogeneous sample. This includes

repeatability (intra-day precision) and intermediate precision (inter-day precision).[2]

Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of

analyte that can be reliably detected and quantified, respectively.[2]

Robustness: The ability of the method to remain unaffected by small, deliberate variations in

method parameters.[1]

Quantitative Data Summary
The following tables summarize validation data from a study on the quantification of specific 5-

methoxyflavones using a validated HPLC-DAD method.[1][3]

Table 1: Linearity and Sensitivity for 3',5-dimethoxy luteolin[1]
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Parameter Value

Linearity Range (mg/mL) 0.0008 - 0.5

Regression Equation y = 2E+07x - 30568

Correlation Coefficient (r²) 0.9997

LOD (mg/mL) 0.0010

LOQ (mg/mL) 0.0034

Table 2: Precision and Accuracy for 3',5-dimethoxy luteolin

Parameter Result

Intra-day Precision (RSD%) < 5%

Inter-day Precision (RSD%) < 5%

Accuracy (Recovery %) 80% - 120%
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Caption: Experimental workflow for HPLC-DAD quantification of 5-methoxyflavones.
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Caption: Logical relationship of HPLC-DAD method validation parameters.

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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